Cas no 905307-04-2 ((1-Ethyl-1H-pyrazol-4-yl)methanol)

• Product Name: (1-Ethyl-1H-pyrazol-4-yl)methanol
• CAS No: 905307-04-2
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD02253733
• CID: 1027638
• PubChem ID: 4711794
• Update Time: 2024-10-26

(1-Ethyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Ethyl-1H-pyrazol-4-yl)methanol
• 1-Ethyl-1H-pyrazol-4-methanol
• 1-ethyl-1H-Pyrazole-4-methanol
• (1-Ethyl-1H-pyrazol-4-yl)-methanol
• (1-ethyl-1H-pyrazol-4-yl)methanol(SALTDATA: FREE)
• (1-ethylpyrazol-4-yl)methan-1-ol
• 1-Ethyl-1H-pyrazole-4-methanol (ACI)
• (1-Ethylpyrazol-4-yl)methanol

• MDL： MFCD02253733
• Inchi： 1S/C6H10N2O/c1-2-8-4-6(5-9)3-7-8/h3-4,9H,2,5H2,1H3
• InChI Key： GRNICTDYQNKYHH-UHFFFAOYSA-N
• SMILES： OCC1=CN(CC)N=C1

Computed Properties

• Exact Mass: 126.07900
• Monoisotopic Mass: 126.079312947 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 126.16
• XLogP3: -0.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 0.39530

(1-Ethyl-1H-pyrazol-4-yl)methanol Security Information

• HazardClass：IRRITANT